Cas no 101418-46-6 (1,2-Ethanediamine,N1,N1-diethyl-N2-methyl-N2-(2-phenoxyethyl)-, hydrochloride (1:1))

• Product Name: 1,2-Ethanediamine,N1,N1-diethyl-N2-methyl-N2-(2-phenoxyethyl)-, hydrochloride (1:1)
• CAS No: 101418-46-6
• MF: C₁₅H₂₇ClN₂O
• MW: 286.840683221817
• CID: 187394
• PubChem ID: 58358
• Update Time: 2025-04-19

1,2-Ethanediamine,N1,N1-diethyl-N2-methyl-N2-(2-phenoxyethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1,N1-diethyl-N2-methyl-N2-(2-phenoxyethyl)-, hydrochloride (1:1)
• 2-(diethylamino)ethyl-methyl-(2-phenoxyethyl)azanium,chloride
• 2-(diethylamino)-n-methyl-n-(2-phenoxyethyl)ethanaminium chloride
• 2-diethylaminoethyl-methyl-(2-phenoxyethyl)azanium chloride
• AC1L1OUO
• AC1Q1SBM
• C 4800
• ETHYLENEDIAMINE, N,N-DIETHYL-N'-METHYL-N'-(2-PHENOXYETHYL)-, HYDROCHLORIDE
• LS-68436
• N,N-Diethyl-N'-methyl-N'-(2-phenoxyethyl)ethylenediamine hydrochloride
• 101418-46-6

• Inchi： 1S/C15H26N2O.ClH/c1-4-17(5-2)12-11-16(3)13-14-18-15-9-7-6-8-10-15;/h6-10H,4-5,11-14H2,1-3H3;1H
• InChI Key： PCDBTZFVPALABN-UHFFFAOYSA-N
• SMILES： [Cl-].O(C1C=CC=CC=1)CC[NH+](C)CCN(CC)CC

Computed Properties

• Exact Mass: 258.97
• Monoisotopic Mass: 286.181
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 16.9A^2

Experimental Properties

• Boiling Point: 330.6°C at 760 mmHg
• Flash Point: 89.9°C
• PSA: 18.37
• LogP: 3.14100